Cas no 2360001-77-8 (Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate)

• Product Name: Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate
• CAS No: 2360001-77-8
• MF: C₁₀H₁₈F₃NO₂
• MW: 241.250633716583
• CID: 5655373
• PubChem ID: 165891853
• Update Time: 2025-05-26

Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-(trifluoromethyl)pentanoate
• 2360001-77-8
• EN300-27730918
• Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate

• Inchi： 1S/C10H18F3NO2/c1-9(2,3)16-8(15)7(5-4-6-14)10(11,12)13/h7H,4-6,14H2,1-3H3
• InChI Key： SDJHALAZUILHPB-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC(C)(C)C)CCCN)(F)F

Computed Properties

• Exact Mass: 241.12896330g/mol
• Monoisotopic Mass: 241.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate

Introduction to Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate (CAS No. 2360001-77-8)

Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate, with the chemical formula C₁₁H₁₉F₃O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2360001-77-8, belongs to a class of derivatives that exhibit promising properties for use in drug development and synthetic chemistry. The presence of both tert-butyl and trifluoromethyl substituents in its molecular structure imparts distinct characteristics that make it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group is known for its steric hindrance, which can influence the reactivity and selectivity of chemical reactions involving this compound. This feature is particularly useful in medicinal chemistry, where precise control over reaction pathways is essential for achieving high yields and purity of target compounds. On the other hand, the trifluoromethyl moiety is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. These properties have made derivatives containing trifluoromethyl groups attractive for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate is no exception and has been investigated for its potential applications in the synthesis of bioactive molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For instance, the amino group at the fifth position can be further functionalized to introduce additional pharmacophores or linkages, making it a versatile building block in drug discovery.

One of the most compelling aspects of this compound is its role in the development of novel antibiotics and anti-inflammatory agents. The combination of steric bulk from the tert-butyl group and electronic effects from the trifluoromethyl substituent can modulate interactions with biological receptors, leading to improved efficacy and reduced side effects. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its potential as a lead compound or intermediate in antibiotic formulations.

The synthesis of Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amines, followed by functional group transformations such as esterification or halogenation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the molecule with high precision.

From a biochemical perspective, this compound has shown potential as a precursor for synthesizing enzyme inhibitors and receptor modulators. The structural features present in its molecule allow it to interact with biological targets in specific ways, making it useful for developing drugs that target neurological disorders, metabolic diseases, and cancer. Researchers are particularly interested in exploring its derivatives as they may offer improved solubility, bioavailability, and target specificity compared to existing treatments.

The impact of fluorine substitution on the pharmacological properties of pharmaceuticals cannot be overstated. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability by preventing unwanted degradation pathways. Additionally, fluorine atoms can influence electronic distributions within a molecule, leading to stronger binding interactions with biological targets. These effects have been leveraged in the design of numerous successful drugs, including antiviral agents and anticancer medications.

In conclusion,Tert-butyl 5-amino-2-(trifluoromethyl)pentanoate (CAS No. 2360001-77-8) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated compounds,tert-butyl 5-amino-2-(trifluoromethyl)pentanoate is poised to play an increasingly important role in drug discovery and development.